Cas no 648927-86-0 (Firibastat)

Firibastat is a first-in-class brain-penetrating aminopeptidase A inhibitor, developed for the potential treatment of hypertension and related cardiovascular conditions. Its key advantage lies in its ability to selectively target the brain renin-angiotensin system, modulating central pathways involved in blood pressure regulation. Unlike peripheral antihypertensive agents, firibastat crosses the blood-brain barrier to inhibit the conversion of angiotensin II to angiotensin III, thereby reducing sympathetic outflow and vasopressin release. Preclinical and clinical studies suggest its potential efficacy in resistant hypertension with a favorable safety profile. The compound’s unique mechanism offers a promising approach for patients with inadequate responses to conventional therapies.

Firibastat structure

Product Name:Firibastat

CAS No:648927-86-0

MF:C₈H₂₀N₂O₆S₄

MW:368.514197349548

CID:411933

PubChem ID:24851355

Update Time:2025-06-09

Firibastat Chemical and Physical Properties

Names and Identifiers

- (3S,3'S)-4,4'-disulfanediylbis(3-aMinobutane-1-sulfonic acid)
- Firibastat
- (3S,3S')-4,4'-DISULFANEDIYLBIS(3-AMINOBUTANE-1-SULFONIC ACID)
- QGC-001
- RB 150
- NS00071022
- (3S,3'S)-4,4'-Disulfanediylbis(3-aminobutane-1-sulfonicacid)
- FIRIBASTAT [WHO-DD]
- QGC 001
- UNII-638KY4573I
- GLXC-25368
- HY-109058
- G14105
- RB-150
- 1-Butanesulfonic acid, 4,4'-dithiobis(3-amino-, (3S,3'S)-
- SCHEMBL1694944
- 1601301-49-8
- 648927-86-0
- (3S)-3-amino-4-{[(2S)-2-amino-4-sulfobutyl]disulfanyl}butane-1-sulfonic acid
- (3S,3'S)-4,4'-Dithiobis(3-aminobutane-1-sulfonic acid)
- QGC001;RB150
- DB13107
- MS-25919
- RB150 cpd
- RB150
- (S)-3-amino-4-(((S)-2-amino-4-sulfobutyl)disulfaneyl)butane-1-sulfonic acid
- CS-0032985
- firibastatum
- FIRIBASTAT [INN]
- AKOS022180293
- 638KY4573I
- (3S)-3-amino-4-(((2S)-2-amino-4-sulfobutyl)disulfanyl)butane-1-sulfonic acid
- Q27263587
- 4,4'-dithio(bis(3-aminobutyl sulfonic acid))
- CHEMBL4297511
- QGC001
- (3S)-3-amino-4-[[(2S)-2-amino-4-sulfobutyl]disulfanyl]butane-1-sulfonic acid
- Inchi： 1S/C8H20N2O6S4/c9-7(1-3-19(11,12)13)5-17-18-6-8(10)2-4-20(14,15)16/h7-8H,1-6,9-10H2,(H,11,12,13)(H,14,15,16)/t7-,8-/m1/s1
- InChI Key： HJPXZXVKLGEMGP-HTQZYQBOSA-N
- SMILES： S(CC[C@H](CSSC[C@@H](CCS(=O)(=O)O)N)N)(=O)(=O)O

Computed Properties

Exact Mass: 368.02042106g/mol
Monoisotopic Mass: 368.02042106g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 20
Rotatable Bond Count: 11
Complexity: 410
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 228
XLogP3: -6.9

Firibastat Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0032985-5mg	Firibastat	648927-86-0	≥98.0%	5mg	$120.0	2022-04-26
ChemScence	CS-0032985-10mg	Firibastat	648927-86-0	≥98.0%	10mg	$200.0	2022-04-26
ChemScence	CS-0032985-25mg	Firibastat	648927-86-0	≥98.0%	25mg	$390.0	2022-04-26
ChemScence	CS-0032985-50mg	Firibastat	648927-86-0	≥98.0%	50mg	$600.0	2022-04-26
ChemScence	CS-0032985-100mg	Firibastat	648927-86-0	≥98.0%	100mg	$900.0	2022-04-26
MedChemExpress	HY-109058-10mM*1mLinWater	Firibastat	648927-86-0	≥98.0%	10mM*1mLinWater	￥1320	2022-05-30
MedChemExpress	HY-109058-5mg	Firibastat	648927-86-0	≥98.0%	5mg	￥1171	2025-04-16
MedChemExpress	HY-109058-10mg	Firibastat	648927-86-0	≥98.0%	10mg	￥2000	2025-04-16
MedChemExpress	HY-109058-25mg	Firibastat	648927-86-0	≥98.0%	25mg	￥3900	2025-04-16
MedChemExpress	HY-109058-50mg	Firibastat	648927-86-0	≥98.0%	50mg	￥5963	2025-04-16